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Introduction

Articular cartilage degeneration is a hallmark of osteoarthritis (OA), a debilitating joint disease
affecting millions worldwide. Early and accurate detection of cartilage degradation is crucial for
developing and evaluating novel therapeutic interventions. The CH1055-WL probe is a
powerful tool for the sensitive and specific imaging of articular cartilage degeneration in
preclinical research. This near-infrared Il (NIR-II) fluorescent probe is a conjugate of the
organic fluorophore CH1055 and the type Il collagen-binding peptide, WYRGRL.[1] The
WYRGRL peptide specifically targets type Il collagen, the primary structural component of
articular cartilage, allowing for direct visualization of its degradation.[1] This document provides
detailed application notes and protocols for the use of the CH1055-WL probe in in vitro, ex vivo,
and in vivo models of articular cartilage degeneration.

Probe Characteristics and Quantitative Data

The CH1055-WL probe exhibits fluorescence in the NIR-II window, which offers significant
advantages for in vivo imaging, including deeper tissue penetration and reduced
autofluorescence compared to traditional NIR-I imaging.
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Property Value Reference
Fluorophore CH1055 [1]
Targeting Moiety WYRGRL peptide [1]

Target Type Il Collagen [1]
Excitation Wavelength (Aex) ~808 nm

Emission Wavelength (Aem) ~1055 nm

Binding Affinity (IC50 of
WYRGRL for articular 140 nM

cartilage)

Signaling Pathways in Articular Cartilage
Degeneration

The degradation of articular cartilage in osteoarthritis is a complex process involving the
upregulation of catabolic enzymes and inflammatory mediators. The CH1055-WL probe targets
the degradation of type Il collagen, a central event in this process. The following diagram
illustrates the key signaling pathways involved.
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Caption: Key signaling pathways leading to type Il collagen degradation in osteoarthritis.

Experimental Protocols
Synthesis of CH1055-WL Probe

The CH1055-WL probe is synthesized by conjugating the CH1055 fluorophore to the WYRGRL
peptide. This is typically achieved by using an amine-reactive derivative of the CH1055 dye,
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such as an N-hydroxysuccinimide (NHS) ester, which reacts with the primary amine at the N-
terminus of the peptide.

Materials:

CH1055-NHS ester

WYRGRL peptide

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

High-Performance Liquid Chromatography (HPLC) system for purification

Protocol:

Dissolve the WYRGRL peptide in anhydrous DMF or DMSO.
e Add TEA or DIPEA to the peptide solution to deprotonate the N-terminal amine.
¢ Dissolve the CH1055-NHS ester in anhydrous DMF or DMSO.

o Add the CH1055-NHS ester solution to the peptide solution in a dropwise manner while
stirring.

» Allow the reaction to proceed for 2-4 hours at room temperature, protected from light.

o Monitor the reaction progress using analytical HPLC.

e Once the reaction is complete, purify the CH1055-WL conjugate using preparative HPLC.
» Lyophilize the purified product to obtain a solid powder.

» Store the lyophilized probe at -20°C or -80°C, protected from light and moisture.

In Vitro Imaging of Cartilage Explants
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This protocol describes the use of the CH1055-WL probe to image cartilage degradation in
isolated cartilage explants.

Materials:

Articular cartilage explants (e.g., from bovine or porcine joints)

Phosphate-buffered saline (PBS)

Collagenase or other enzymes to induce cartilage degradation (optional)

CH1055-WL probe

NIR-II fluorescence imaging system

Protocol:

Harvest articular cartilage explants and place them in a culture medium.

o (Optional) To induce cartilage degradation, treat the explants with a solution of collagenase
in PBS for a specified time. Use untreated explants as controls.

e Prepare a working solution of the CH1055-WL probe in PBS at a concentration of 1-10 pM.
 Incubate the cartilage explants with the CH1055-WL probe solution for 1-2 hours at 37°C.
e Wash the explants thoroughly with PBS to remove any unbound probe.

e Image the explants using a NIR-II fluorescence imaging system equipped with an
appropriate laser source (e.g., 808 nm) and emission filter (e.g., long-pass filter >1000 nm).

o Quantify the fluorescence intensity in the region of interest (ROI) corresponding to the
cartilage.

Ex Vivo Imaging of Joint Tissues

This protocol outlines the procedure for imaging articular cartilage in whole joints harvested
from animal models.
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Materials:

Animal model of osteoarthritis (e.g., surgically induced instability model in mice or rats)

CH1055-WL probe

e PBS

NIR-II fluorescence imaging system

Protocol:

o Euthanize the animal at the desired time point after disease induction.

o Dissect the joint of interest (e.g., knee joint).

e Prepare a working solution of the CH1055-WL probe in PBS (1-10 pM).

e Immerse the entire joint in the probe solution and incubate for 2-4 hours at 37°C.
e Wash the joint extensively with PBS to reduce background signal.

e Image the joint using a NIR-II fluorescence imaging system.

o After imaging, the joint can be processed for histological analysis (e.g., Safranin O staining)
to correlate fluorescence signal with the extent of cartilage damage.

In Vivo Imaging of Articular Cartilage Degeneration

This protocol details the non-invasive imaging of cartilage degeneration in live animals.[1]
Materials:

» Animal model of osteoarthritis (e.g., surgically induced instability in mice)

e CH1055-WL probe

o Sterile PBS
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e Anesthesia (e.g., isoflurane)

e NIR-II fluorescence imaging system for small animals

Protocol:

o Anesthetize the animal using isoflurane.

e Prepare a sterile solution of the CH1055-WL probe in PBS at a concentration of 10-50 uM.

o Administer the probe via intra-articular injection into the joint space (e.g., 10 pL for a mouse
knee joint).

» Allow the probe to distribute and bind to the cartilage for 1-2 hours post-injection.
o Position the anesthetized animal in the NIR-II imaging system.

e Acquire images using an 808 nm laser for excitation and a long-pass filter (>1000 nm) for
emission. Typical exposure times range from 50 to 200 ms.

» Monitor the fluorescence signal over time to assess probe retention and clearance.

e Quantify the fluorescence intensity in the joint area and compare between osteoarthritic and
control joints.

Caption: General experimental workflow for using the CH1055-WL probe.

Data Presentation and Analysis

Quantitative analysis of the fluorescence signal is essential for objective assessment of
cartilage degeneration.

Image Quantification:

o Use image analysis software (e.g., ImageJ, Living Image) to draw regions of interest (ROIS)
over the cartilage or joint area.

» Measure the average fluorescence intensity within the ROIs.
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o Calculate the signal-to-background ratio (SBR) by dividing the average signal intensity of the
target tissue by the average signal intensity of a background region (e.g., adjacent muscle
tissue).

Statistical Analysis:

o Compare the fluorescence intensity or SBR between different experimental groups (e.g.,
healthy vs. osteoarthritic) using appropriate statistical tests (e.g., t-test, ANOVA).

» Correlate the fluorescence signal with histological scores of cartilage damage (e.g., OARSI
grade) to validate the imaging results.

Logical Relationships in Probe Function

The utility of the CH1055-WL probe is based on a series of logical relationships between its
components and the pathological changes in osteoarthritic cartilage.
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Caption: Logical flow from disease state to signal detection with the CH1055-WL probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. ANIR-II fluorescent probe for articular cartilage degeneration imaging and osteoarthritis
detection - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: CH1055 Probe for
Articular Cartilage Degeneration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422057#ch1055-probe-for-articular-cartilage-
degeneration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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